Cas no 35987-78-1 ((S)-2-Amino-3-(2-aminophenyl)propanoic acid)

• Product Name: (S)-2-Amino-3-(2-aminophenyl)propanoic acid
• CAS No: 35987-78-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1036002
• PubChem ID: 53764087
• Update Time: 2025-04-23

(S)-2-Amino-3-(2-aminophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(2-aminophenyl)propanoic acid
• (2S)-2-amino-3-(2-aminophenyl)propanoic acid
• 35987-78-1
• (S)-2-Amino-3-(2-aminophenyl)propanoicacid
• 2-Amino-L-Phenylalanine
• SCHEMBL288377
• DTXSID60706495
• Phenylalanine, 2-amino-

• MDL： MFCD09836120
• Inchi： 1S/C9H12N2O2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5,10-11H2,(H,12,13)/t8-/m0/s1
• InChI Key： DJZAVKNBQZFEAL-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1C=CC=CC=1N)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-3-(2-aminophenyl)propanoic acid

Comprehensive Guide to (S)-2-Amino-3-(2-aminophenyl)propanoic Acid (CAS 35987-78-1): Properties, Applications, and Research Insights

(S)-2-Amino-3-(2-aminophenyl)propanoic acid (CAS 35987-78-1) is a specialized non-proteinogenic amino acid with significant potential in pharmaceutical research and biochemical applications. This compound, often referred to as a phenylalanine derivative, features a unique chiral center and dual amino functionality, making it valuable for drug discovery and peptide synthesis. Its molecular structure (C9H12N2O2) combines aromatic and aliphatic characteristics, offering versatility in medicinal chemistry.

The growing interest in custom amino acids like (S)-2-Amino-3-(2-aminophenyl)propanoic acid aligns with trends in personalized medicine and targeted therapies. Researchers frequently search for "unnatural amino acids for drug design" or "CAS 35987-78-1 supplier," reflecting its niche but expanding market. Unlike standard amino acids, this compound's 2-aminophenyl group enables unique molecular interactions, particularly in developing enzyme inhibitors or receptor modulators.

In peptide engineering, (S)-2-Amino-3-(2-aminophenyl)propanoic acid serves as a building block for creating structurally modified peptides with enhanced stability or bioactivity. Its applications extend to fluorescent probes due to the aromatic system's inherent photophysical properties. Recent publications highlight its use in studying protein-protein interactions, a hot topic in biopharmaceutical development.

The synthesis of CAS 35987-78-1 typically involves asymmetric catalysis or enzymatic resolution to ensure the desired (S)-configuration. Purification challenges—often searched as "HPLC purification of modified amino acids"—require specialized techniques like preparative chromatography. Analytical characterization employs NMR spectroscopy and mass spectrometry to verify the stereochemical purity, crucial for research reproducibility.

Market-wise, (S)-2-Amino-3-(2-aminophenyl)propanoic acid caters to contract research organizations (CROs) and academic labs focusing on neurological targets or metabolic disorders. The compound's price reflects its high-purity grade (typically >98%) and custom synthesis requirements. Suppliers increasingly offer stable isotope-labeled versions (e.g., ¹³C/¹⁵N) for tracer studies, addressing demand in proteomics research.

From a regulatory perspective, CAS 35987-78-1 is not classified as hazardous under major chemical inventories. However, proper material safety data sheets (MSDS) should always be consulted for handling guidance. Storage recommendations include ambient or low-temperature conditions in airtight containers to prevent degradation or racemization—key considerations for users searching "long-term storage of chiral amino acids."

Future research directions may explore (S)-2-Amino-3-(2-aminophenyl)propanoic acid's role in antibody-drug conjugates (ADCs) or biodegradable polymers, areas gaining traction in sustainable chemistry. Its metal-chelating ability (via amino and carboxyl groups) also opens possibilities in catalysis or nanomaterial functionalization—topics frequently appearing in grant-funded studies.

For researchers verifying authenticity, the compound's characteristic spectral data (IR: ~3400 cm^-1 for NH₂; ¹H NMR: δ 7.2–7.4 ppm for phenyl) serve as benchmarks. Collaborative platforms like PubChem and Reaxys provide peer-reviewed references, addressing common queries like "CAS 35987-78-1 spectral database." As computational chemistry advances, molecular docking studies using this amino acid may reveal novel bioactive conformations.